Cas no 203321-86-2 (Ethyl 6-((tert-butoxycarbonyl)amino)picolinate)
Ethyl 6-((tert-butoxycarbonyl)amino)picolinate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 6-((tert-butoxycarbonyl)amino)picolinate
- 6-[[(1,1-dimethylethoxy)carbonyl]amino]-2-Pyridinecarboxylic acid ethyl ester
- Ethyl 6-((tert-butoxycarbonyl)amino)picolite
- ethyl 6-[(2-methylpropan-2-yl)oxycarbonylamino]pyridine-2-carboxylate
- 6-tert-butoxycarbonylamino-pyridine-2-carboxylic acid ethyl ester
- ethyl 6-tert-butoxycarbonylamino-2-pyridinecarboxylate
- ethyl 6-tert-butoxycarbonylaminopyridin-2-carboxylate
- Ethyl 6-tert-butoxycarbonylaminopyridine-2-carboxylate
- ethyl 6-tert-butyloxycarbonylaminopyridine-2-carboxylate
- DA-36647
- 6-tert-Butoxycarbonylaminopyridine-2-carboxylic acid ethyl ester
- ethyl 6-[(tert-butoxycarbonyl)amino]pyridine-2-carboxylate
- ethyl 6-(tert-butoxycarbonylamino)picolinate
- SCHEMBL465834
- ethyl 6-{[(tert-butoxy)carbonyl]amino}pyridine-2-carboxylate
- 203321-86-2
- DTXSID80598258
- LXFUIDQWOBQJOE-UHFFFAOYSA-N
- MFCD16660813
- Ethyl6-((tert-butoxycarbonyl)amino)picolinate
- CS-0333673
- A879707
- AKOS016001630
-
- MDL: MFCD16660813
- Inchi: 1S/C13H18N2O4/c1-5-18-11(16)9-7-6-8-10(14-9)15-12(17)19-13(2,3)4/h6-8H,5H2,1-4H3,(H,14,15,17)
- InChI Key: LXFUIDQWOBQJOE-UHFFFAOYSA-N
- SMILES: O(C(NC1C=CC=C(C(=O)OCC)N=1)=O)C(C)(C)C
Computed Properties
- Exact Mass: 266.12700
- Monoisotopic Mass: 266.12665706g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 19
- Rotatable Bond Count: 7
- Complexity: 325
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 77.5Ų
Experimental Properties
- PSA: 81.01000
- LogP: 2.61890
Ethyl 6-((tert-butoxycarbonyl)amino)picolinate Security Information
- Storage Condition:Sealed in dry,2-8°C
Ethyl 6-((tert-butoxycarbonyl)amino)picolinate Customs Data
- HS CODE:2933399090
- Customs Data:
China Customs Code:
2933399090Overview:
2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
Ethyl 6-((tert-butoxycarbonyl)amino)picolinate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | E941420-10mg |
Ethyl 6-((Tert-Butoxycarbonyl)Amino)Picolinate |
203321-86-2 | 10mg |
$ 50.00 | 2022-06-05 | ||
| TRC | E941420-50mg |
Ethyl 6-((Tert-Butoxycarbonyl)Amino)Picolinate |
203321-86-2 | 50mg |
$ 95.00 | 2022-06-05 | ||
| TRC | E941420-100mg |
Ethyl 6-((Tert-Butoxycarbonyl)Amino)Picolinate |
203321-86-2 | 100mg |
$ 135.00 | 2022-06-05 | ||
| Chemenu | CM127995-1g |
ethyl 6-((tert-butoxycarbonyl)amino)picolinate |
203321-86-2 | 95% | 1g |
$255 | 2023-02-18 | |
| abcr | AB532387-1 g |
6-tert-Butoxycarbonylamino-pyridine-2-carboxylic acid ethyl ester |
203321-86-2 | 1g |
€424.10 | 2022-07-29 | ||
| ChemScence | CS-0333673-1g |
Ethyl 6-((tert-butoxycarbonyl)amino)picolinate |
203321-86-2 | 1g |
$419.0 | 2022-04-27 | ||
| ChemScence | CS-0333673-5g |
Ethyl 6-((tert-butoxycarbonyl)amino)picolinate |
203321-86-2 | 5g |
$1486.0 | 2022-04-27 | ||
| Chemenu | CM127995-1g |
ethyl 6-((tert-butoxycarbonyl)amino)picolinate |
203321-86-2 | 95% | 1g |
$356 | 2021-08-05 | |
| Alichem | A029207922-250mg |
Ethyl 6-((tert-butoxycarbonyl)amino)picolinate |
203321-86-2 | 95% | 250mg |
$182.00 | 2023-09-02 | |
| Alichem | A029207922-1g |
Ethyl 6-((tert-butoxycarbonyl)amino)picolinate |
203321-86-2 | 95% | 1g |
$455.52 | 2023-09-02 |
Ethyl 6-((tert-butoxycarbonyl)amino)picolinate Related Literature
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
Additional information on Ethyl 6-((tert-butoxycarbonyl)amino)picolinate
Ethyl 6-((tert-butoxycarbonyl)amino)picolinate
Ethyl 6-((tert-butoxycarbonyl)amino)picolinate, also known by its CAS number 203321-86-2, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a picolinic acid derivative substituted with a tert-butoxycarbonyl (Boc) group at the 6-position. The Boc group is a common protecting group in peptide synthesis, and its presence in this compound suggests potential applications in drug design and development.
The synthesis of Ethyl 6-((tert-butoxycarbonyl)amino)picolinate involves a series of well-established organic reactions. The starting material, picolinic acid, undergoes amination to introduce the Boc group at the 6-position. Subsequent esterification with ethanol yields the final product. This compound has been studied for its potential as a precursor in the synthesis of bioactive molecules, particularly in the context of medicinal chemistry.
Recent studies have highlighted the importance of Ethyl 6-((tert-butoxycarbonyl)amino)picolinate in the development of new therapeutic agents. For instance, researchers have explored its role as a building block in the construction of peptide-based drugs. The Boc group plays a crucial role in protecting the amine functionality during synthesis, ensuring that the compound can be manipulated without unwanted side reactions.
In addition to its synthetic applications, Ethyl 6-((tert-butoxycarbonyl)amino)picolinate has been investigated for its biological activity. Preclinical studies have demonstrated that this compound exhibits moderate inhibitory effects on certain enzymes associated with inflammatory pathways. These findings suggest that it may have potential as an anti-inflammatory agent, although further research is required to confirm these observations.
The structural features of Ethyl 6-((tert-butoxycarbonyl)amino)picolinate make it an attractive candidate for further exploration in drug discovery programs. Its ability to act as a versatile intermediate in organic synthesis, combined with its promising biological profile, positions it as a valuable tool for researchers in the field.
As interest in this compound continues to grow, ongoing studies are focused on optimizing its properties for specific therapeutic applications. By leveraging advances in synthetic chemistry and pharmacology, scientists aim to unlock the full potential of Ethyl 6-((tert-butoxycarbonyl)amino)picolinate as a novel drug candidate.
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